Cas no 55276-24-9 (2,4(1H,3H)-Pyrimidinedione, 5-amino-1,3,6-trimethyl-)

2,4(1H,3H)-Pyrimidinedione, 5-amino-1,3,6-trimethyl- structure
55276-24-9 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 5-amino-1,3,6-trimethyl-
CAS No:55276-24-9
MF:C7H11N3O2
MW:169.181141138077
CID:352369
PubChem ID:816935
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione, 5-amino-1,3,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione, 5-amino-1,3,6-trimethyl-
    • 5-amino-1,3,6-trimethylpyrimidine-2,4-dione
    • SCHEMBL480553
    • FDKLGFYAEDLCNA-UHFFFAOYSA-N
    • AB-323/25048145
    • CS-0367048
    • AKOS006274905
    • 5-amino-1,3,6-trimethyluracil
    • 55276-24-9
    • DTXSID30355717
    • 5-amino-1,3,6-trimethylpyrimidine-2,4(1H,3H)-dione
    • Inchi: 1S/C7H11N3O2/c1-4-5(8)6(11)10(3)7(12)9(4)2/h8H2,1-3H3
    • InChI Key: FDKLGFYAEDLCNA-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C(C(=C(C)N1C)N)=O

Computed Properties

  • Exact Mass: 169.08523
  • Monoisotopic Mass: 169.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 66.6Ų

Experimental Properties

  • PSA: 66.64
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd